BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Benzyl tiglate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzyl tiglate

Cat. No.: B042538

Essential Safety and Handling Guide for Benzyl
Tiglate

This guide provides immediate safety, operational, and disposal protocols for the handling of
Benzyl tiglate in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe and compliant use of this compound.

Hazard ldentification and GHS Classification:

Benzyl tiglate is a chemical compound that requires careful handling due to its potential
hazards. While classifications can vary between suppliers, it is prudent to handle it as a
substance that can cause skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[1] It may also be harmful if swallowed (H302).[1]

Quantitative Safety Data

A summary of the key quantitative safety and physical properties of Benzyl tiglate is provided
in the table below for easy reference.
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Property Value Source
Molecular Formula C12H1402 [2]
Molecular Weight 190.24 g/mol [2]
Boiling Point 139 °C @ 9 Torr [2]
Flash Point > 230 °F (> 110 °C) [2]
Density 1.0431 g/cm3 @ 12 °C 2]
Water Solubility Insoluble [2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Benzyl tiglate to
minimize exposure and ensure personal safety.

1. Eye and Face Protection:

o Wear chemical safety goggles or a face shield.[3]

2. Skin Protection:

» Gloves: Wear impervious protective gloves (e.g., butyl rubber).

e Lab Coat: Alab coat, apron, or coveralls should be worn to prevent skin contact.[4]
3. Respiratory Protection:

e Avapor respirator should be used if handling in an area without adequate local exhaust
ventilation or when there is a risk of generating vapor or mist.[3] Always follow local and
national regulations for respirator use.

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following procedural steps is crucial for the safe handling of Benzyl tiglate.

1. Preparation:
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e Ensure a safety shower and eye wash station are readily accessible.[3]

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[3]
o Assemble all necessary equipment and materials before starting the experiment.
2. Handling:
e Avoid contact with skin, eyes, and clothing.[3]
e Prevent the generation of vapor or mist.[3]
e Wash hands and face thoroughly after handling.[3]
3. Storage:
» Store in a tightly closed container in a cool, dark, and well-ventilated place.[2][3]
o Store away from incompatible materials such as strong oxidizing agents.[3]
4. Spills:
 In case of a spill, use personal protective equipment.[3]
o Keep unnecessary personnel away from the spill area.[3]
o Absorb the spilled material with a suitable inert absorbent (e.g., sand, earth, sawdust).[5]
e Collect the absorbed material into a sealed container for disposal.[5]

Disposal Plan: Step-by-Step Guidance

Benzyl tiglate and any contaminated materials must be disposed of as hazardous waste. Do
not dispose of down the drain or in regular trash.

1. Waste Collection:
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o Collect all Benzyl tiglate waste, including contaminated consumables (e.g., gloves,
absorbent materials), in a designated and properly labeled hazardous waste container.

e Ensure the waste container is kept closed except when adding waste.
2. Chemical Neutralization (Hydrolysis Protocol):

For larger quantities of Benzyl tiglate waste, a chemical neutralization process via hydrolysis
can be employed to convert it into less hazardous substances before final disposal. This
procedure should be performed by trained personnel in a controlled laboratory setting.

Objective: To hydrolyze Benzyl tiglate into benzyl alcohol and the salt of tiglic acid.
Materials:

o Benzyl tiglate waste

e Sodium hydroxide (NaOH) solution (1-2 M)

» Ethanol (or a miscible solvent)

e Stir plate and stir bar

» Reaction vessel (e.g., beaker or flask)

e pH paper or meter

e Hydrochloric acid (HCI) for neutralization

Procedure:

o Preparation: Work within a chemical fume hood and wear appropriate PPE. If the Benzyl
tiglate waste is in a non-miscible solvent, consider carefully removing the solvent under
reduced pressure if safe to do so.

o Dissolution: Add ethanol to the Benzyl tiglate waste to aid in its dissolution.
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» Hydrolysis: Slowly add a 2-3 fold molar excess of 1-2 M sodium hydroxide solution to the
dissolved Benzyl tiglate while stirring. The reaction can be gently heated to facilitate
hydrolysis.

o Reaction Monitoring: Monitor the reaction for completion. This can be done using appropriate
analytical techniques such as TLC or GC-MS.

o Neutralization: Once the hydrolysis is complete, allow the solution to cool to room
temperature. Slowly add hydrochloric acid to neutralize the excess sodium hydroxide until
the pH is between 6 and 8.

» Final Disposal: The resulting neutralized aqueous solution containing benzyl alcohol and
sodium tiglate should be collected and disposed of as chemical waste according to your
institution's and local regulations.

3. Final Disposal of Contaminated Materials:

» All materials that have come into contact with Benzyl tiglate must be disposed of through
your institution's hazardous waste management program.[6]

Experimental Workflow Diagram

The following diagram illustrates the key decision points and steps for the safe handling and
disposal of Benzyl tiglate.

Caption: Workflow for the safe handling and disposal of Benzyl tiglate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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